Cas no 31952-61-1 (1,2,4-Triazin-3(2H)-one,5-phenyl-)

• Product Name: 1,2,4-Triazin-3(2H)-one,5-phenyl-
• CAS No: 31952-61-1
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 314051
• PubChem ID: 208296
• Update Time: 2025-04-19

1,2,4-Triazin-3(2H)-one,5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one,5-phenyl-
• 5-phenyl-(9ci)1,2,4-Triazin-3(2H)-one
• AKOS022031927
• SCHEMBL11266249
• as-Triazin-3(2H)-one, 5-phenyl-
• AKOS000271331
• MLS000038829
• DTXSID20936155
• 5-Phenyl-1,2,4-triazin-3(2H)-one
• SMR000039174
• SR-01000500170-1
• 5-Phenyl-as-triazin-3-ol
• CHEMBL1380715
• as-Triazin-3-ol, 5-phenyl-
• HMS2348N06
• 1,2,4-Triazin-3(2H)-one,5-phenyl-(9ci)
• 5-Phenyl-1,2,4-triazin-3-ol
• CURGSMAEMFWRQL-UHFFFAOYSA-N
• SR-01000500170
• 31952-61-1
• AT25741
• HMS1624O10
• 1,2,4-Triazin-3(2H)-one, 5-phenyl-
• 5-phenyl-1,2,4-triazin-3-one

• Inchi： 1S/C9H7N3O/c13-9-11-8(6-10-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12,13)
• InChI Key： CURGSMAEMFWRQL-UHFFFAOYSA-N
• SMILES： O=C1NN=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 173.059
• Monoisotopic Mass: 173.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 447.4°Cat760mmHg
• Flash Point: 224.4°C
• Refractive Index: 1.664